Cas no 1251547-52-0 (3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one
• CAS No: 1251547-52-0
• MF: C₂₀H₁₆N₄O₂
• MW: 344.36664390564
• CID: 5393604
• Update Time: 2025-07-25

3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenylpyridazin-4-one
• 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

• Inchi： 1S/C20H16N4O2/c1-13-8-9-15(12-14(13)2)19-21-20(26-23-19)18-17(25)10-11-24(22-18)16-6-4-3-5-7-16/h3-12H,1-2H3
• InChI Key： ONCSTWDABRPTDM-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(C)C(C)=C3)N=2)=NN(C2=CC=CC=C2)C=CC1=O

Additional information on 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

Recent Advances in the Study of 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one (CAS: 1251547-52-0)

The compound 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one (CAS: 1251547-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a unique oxadiazole-pyridazinone scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and future prospects.

Recent studies have highlighted the synthetic versatility of 1251547-52-0, with researchers optimizing its preparation through multi-step organic reactions involving cyclization and condensation processes. The compound's structural complexity, particularly the presence of the oxadiazole and pyridazinone moieties, has been identified as a key factor in its biological activity. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the importance of these functional groups in binding to target proteins, offering insights for future derivatization efforts.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1251547-52-0 exhibits promising inhibitory effects on specific enzymes and signaling pathways implicated in inflammatory and oncogenic processes. For instance, recent research published in the Journal of Medicinal Chemistry reported that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with selectivity over COX-1, suggesting its potential as an anti-inflammatory agent. Additionally, another study in Bioorganic & Medicinal Chemistry Letters revealed its ability to modulate the activity of protein kinases involved in cancer cell proliferation, highlighting its dual therapeutic potential.

Despite these promising findings, challenges remain in the development of 1251547-52-0 as a viable drug candidate. Pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, necessitating further structural optimization to improve its drug-like properties. Researchers are currently exploring various analogs and prodrug strategies to address these limitations while retaining the compound's biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one represents a promising scaffold for drug discovery, with demonstrated activity against multiple therapeutic targets. Ongoing research aims to refine its pharmacological profile and explore its potential in treating diseases such as inflammation and cancer. As the scientific community continues to investigate this compound, it is anticipated that further breakthroughs will emerge, solidifying its position as a valuable candidate for future therapeutic development.